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Compound of Interest

4-chloro-N-
Compound Name: hydroxybenzenecarboximidoyl!
chloride
CAS No.: 74903-80-3
Cat. No.: B7766950

Chemical Identity & Hazard Characterization

Before initiating any disposal procedure, verify the substance identity and understand the
specific reactivity risks that distinguish it from standard organic chlorides.
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Property Data

) 4-chloro-N-hydroxybenzenecarboximidoyl
Chemical Name
chloride

4-Chlorobenzohydroximoyl chloride;

Synonyms

-Chlorobenzohydroxamic acid chloride
CAS Number 28123-63-9

C

H
Molecular Formula

Cl

NO

] Corrosive (Skin/Eye), Acute Toxicity, Respiratory
Primary Hazards —_
rritan

Base-Sensitive: Reacts with bases (NaOH,
KOH, amines) to form 4-chlorobenzonitrile
Reactivity Hazard oxide, an unstable species that may polymerize

violently or dimerize exothermically to furoxans.

[1](21[3]

Not explicitly P/U-listed. Classify by
RCRA Classification characteristic: D002 (Corrosivity) and potentially
D003 (Reactivity) depending on purity/quantity.

Critical Safety Directives (Read Before Handling)

e DO NOT dispose of down the drain. This compound is toxic to aquatic life and corrosive to
plumbing.

o DO NOT attempt to "neutralize" this waste with strong bases (e.g., 10% NaOH) in a closed
vessel. The elimination of HCI generates a nitrile oxide intermediate which can lead to
thermal runaway.
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o DO NOT autoclave. Hydroximoyl chlorides are thermally labile; autoclaving may cause
decomposition or explosion.

Personal Protective Equipment (PPE) Requirements

o Respiratory: NIOSH-approved full-face respirator with multi-purpose combination (US) or
ABEK (EU) cartridges if working outside a fume hood.

o Skin: Nitrile rubber gloves (minimum 0.11 mm thickness) double-gloved. For spill cleanup,
use Silver Shield®/4H® laminate gloves.

o Eye: Tightly fitting safety goggles (Face shield recommended if pouring liquids).

o Body: Chemical-resistant lab coat or Tyvek® suit.

Disposal Decision Matrix

The following workflow dictates the operational path based on the physical state and quantity of

the waste.
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CRITICAL: Do NOT mix with Bases
(Risk of Nitrile Oxide Formation)

Waste Identification:
4-chloro-N-hydroxybenzenecarboximidoyl chloride

(Determine Physical State)
\
(Solution (Solvent ContaminatedD

Segregate into Solid Waste Drum Check Solvent Compatibility Absorb with Vermiculite/Sand
(Label: Toxic, Corrosive) (Avoid alkaline mixtures) NO Combustibles (Sawdust)

Solid / Pure Substance Spill Cleanup Debris

Commercial Incineration
(High Temperature + Scrubber)

Click to download full resolution via product page

Figure 1: Operational decision tree for waste segregation and disposal routing.

Step-by-Step Disposal Protocols
Scenario A: Solid Waste (Pure Substance or Old Stock)

e Primary Method: Lab Pack for Incineration.

o Container Selection: Use a high-density polyethylene (HDPE) or glass container with a
Teflon-lined screw cap. Avoid metal containers due to potential corrosion from hydrolysis-
derived HCI.

o Labeling: Affix a hazardous waste label.

o Constituents: "4-chloro-N-hydroxybenzenecarboximidoyl chloride".[4][5][6][7]
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o Hazards: Corrosive, Toxic.[3]

e Secondary Containment: Place the primary container inside a sealable plastic bag or
overpack drum to prevent leakage during transport.

o Disposal: Hand over to EHS (Environmental Health & Safety) for transport to a TSDF
(Treatment, Storage, and Disposal Facility) for incineration.

Scenario B: Liquid Waste (Reaction Mixtures)

» Compatibility Check: Ensure the waste stream does not contain oxidizing agents (e.g., nitric
acid) or strong bases (e.g., sodium methoxide, amines).

e Segregation:
o Collect in a "Halogenated Organic Solvents" waste carboy.

o If the solution is acidic (due to HCI evolution), do not neutralize with carbonate/bicarbonate
in a sealed container (pressure buildup). Vent the container properly.

o Stabilization: If the material is suspected to be reactive, it may be diluted with a non-
reactive solvent (e.g., dichloromethane or toluene) to reduce thermal density before
packing.

Scenario C: Spill Cleanup Protocol

o Evacuate & Ventilate: Clear the immediate area. If the spill is large (>100 mL) or outside a
fume hood, evacuate the lab.

o PPE Up: Don nitrile gloves (double layer), goggles, and lab coat.
o Containment: Dike the spill using vermiculite, dry sand, or chemically inert absorbent pads.

o Prohibited: Do not use sawdust, paper towels, or organic rags (reaction with evolved HCI
or oxidant properties may cause fire).

o Collection: Scoop the absorbed material into a wide-mouth HDPE jar.
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o Decontamination: Wipe the surface with a solvent (e.g., acetone) followed by a mild
detergent and water. Collect all wipes as hazardous waste.

Scientific Rationale: The Reactivity Hazard

Why is standard neutralization dangerous? Hydroximoyl chlorides are the direct precursors to
nitrile oxides. Upon treatment with base, they undergo dehydrohalogenation.

The resulting 4-chlorobenzonitrile oxide is unstable in the solid state or high concentrations. It
will rapidly dimerize to form a furoxan derivative or polymerize. This reaction is exothermic and
can lead to a runaway event in a waste container.

4-Chloro-N-hydroxy-
benzenecarboximidoyl chloride

-HCI (Dehydrohalogenation)

Dimerization Furoxan Dimer / Polymer

(Exothermic Runaway)

4-Chlorobenzonitrile Oxide
(Highly Reactive)

Base (OH- or Amine)
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Figure 2: Reaction pathway demonstrating the risk of base contact.

Regulatory Compliance (US & EU)

« USA (EPA/RCRA):

o Waste must be determined hazardous by characteristic (Corrosivity D002, Reactivity
D003).

o Compliance requires disposal at a permitted incinerator (40 CFR 264, Subpart O).
e EU (EWC Codes):

o Classify under 16 05 06* (laboratory chemicals, consisting of or containing hazardous
substances, including mixtures of laboratory chemicals).

e Transport (DOT/IATA):
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o Likely classification: UN 3265 (Corrosive liquid, acidic, organic, n.o.s.) or UN 2923
(Corrosive solid, toxic, n.o.s.). Always check the specific SDS for the exact transport
classification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7766950#4-chloro-n-hydroxybenzenecarboximidoyl-
chloride-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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